Cas no 66832-97-1 (Ethanone, 1-[2,4-bis(benzoyloxy)phenyl]-)

• Product Name: Ethanone, 1-[2,4-bis(benzoyloxy)phenyl]-
• CAS No: 66832-97-1
• MF: C₂₂H₁₆O₅
• MW: 360.359446525574
• CID: 395706
• PubChem ID: 10808458
• Update Time: 2025-04-19

Ethanone, 1-[2,4-bis(benzoyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2,4-bis(benzoyloxy)phenyl]-
• (4-acetyl-3-benzoyloxyphenyl) benzoate
• SCHEMBL23285676
• 1-(2,4-BIS(BENZOYLOXY)PHENYL)ETHANONE
• 66832-97-1
• 4-acetyl-1,3-phenylene dibenzoate
• DTXSID20445232

• Inchi： 1S/C22H16O5/c1-15(23)19-13-12-18(26-21(24)16-8-4-2-5-9-16)14-20(19)27-22(25)17-10-6-3-7-11-17/h2-14H,1H3
• InChI Key： UDFGUGZHBVIIPB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=C(C=CC=1C(C)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 360.09978
• Monoisotopic Mass: 360.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67